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Compound of Interest

Compound Name: Me-indoxam

Cat. No.: B1676165 Get Quote

CAS Number: 172732-62-6

This technical guide provides an in-depth overview of Me-indoxam, a potent and cell-

impermeable inhibitor of secreted phospholipase A2 (sPLA2). It is intended for researchers,

scientists, and drug development professionals interested in the biochemical and

pharmacological properties of this compound.

Core Chemical and Physical Properties
Me-indoxam is a synthetic, small-molecule inhibitor with the molecular formula C26H22N2O5

and a molecular weight of 442.5 g/mol .[1] While specific experimental values for all physical

properties are not readily available in the public domain, the following table summarizes its

known characteristics.

Property Value Source

CAS Number 172732-62-6 [1]

Molecular Formula C26H22N2O5 [1]

Molecular Weight 442.5 g/mol [1]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO). Limited solubility in

water.
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Me-indoxam functions as a competitive inhibitor of secreted phospholipase A2 (sPLA2)

enzymes. By binding to the active site of sPLA2, it blocks the hydrolysis of phospholipids at the

sn-2 position, a critical step in the liberation of arachidonic acid from the cell membrane. This

inhibitory action disrupts the arachidonic acid cascade, leading to a downstream reduction in

the production of pro-inflammatory lipid mediators, including prostaglandins and leukotrienes.

The following diagram illustrates the signaling pathway affected by Me-indoxam:
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step reagent instrument output

Prepare Reagents:
- sPLA2 enzyme

- Substrate (e.g., fluorescent phospholipid)
- Assay Buffer

- Me-indoxam dilutions

Add Me-indoxam dilutions to microplate wells

Add sPLA2 enzyme to wells

Pre-incubate inhibitor and enzyme

Initiate reaction by adding substrate

Incubate at controlled temperature

Measure signal (e.g., fluorescence) over time

Data Analysis:
- Calculate reaction rates
- Determine % inhibition
- Calculate IC50 value

IC50 Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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